(2-Amino-5,10,10-trihydroxy-6-imino-3a,4,8,9-tetrahydro-1H-pyrrolo[1,2-c]purin-4-yl)methoxycarbonylsulfamic acid

• CAS No.: 82810-44-4
• Product Name: (2-Amino-5,10,10-trihydroxy-6-imino-3a,4,8,9-tetrahydro-1H-pyrrolo[1,2-c]purin-4-yl)methoxycarbonylsulfamic acid
• Molecular Formula: C10H17N7O8S
• Molecular Weight: 395.35 g/mol
• IUPAC Name: (2-amino-5,10,10-trihydroxy-6-imino-3a,4,8,9-tetrahydro-1H-pyrrolo[1,2-c]purin-4-yl)methoxycarbonylsulfamic acid
• Standard InChI: InChI=1S/C10H17N7O8S/c11-6-13-5-4(3-25-8(18)15-26(22,23)24)17(21)7(12)16-2-1-9(19,20)10(5,16)14-6/h4-5,12,19-21H,1-3H2,(H,15,18)(H3,11,13,14)(H,22,23,24)
• Standard InChIKey: ALRRPAKWGUBPBK-HGRQIUPRSA-N
• SMILES: C1CN2C(=N)N(C(C3C2(C1(O)O)NC(=N3)N)COC(=O)NS(=O)(=O)O)O
• Canonical SMILES: C1CN2C(=N)N(C(C3C2(C1(O)O)NC(=N3)N)COC(=O)NS(=O)(=O)O)O
• Description: Gonyautoxin VI, also known as gonyautoxin-VI or toxin B2, belongs to the class of organic compounds known as saxitoxins, gonyautoxins, and derivatives. Saxitoxins, gonyautoxins, and derivatives are compounds with a structure based on a 2, 6-diamino-4-methyl-pyrrolo[1, 2-c]purin-10-ol skeleton. Gonyautoxin VI is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). Within the cell, gonyautoxin vi is primarily located in the cytoplasm. Outside of the human body, gonyautoxin vi can be found in mollusks. This makes gonyautoxin vi a potential biomarker for the consumption of this food product.
• Synonyms: Gonyautoxin 6; N-Sulfocarbamoylneosaxitoxin; Toxin B 2 from Protogonyaulax
• Reference: 1: Watanabe R, Suzuki T, Oshima Y. Development of quantitative NMR method with internal standard for the standard solutions of paralytic shellfish toxins and characterisation of gonyautoxin-5 and gonyautoxin-6. Toxicon. 2010 Sep 15;56(4):589-95. doi: 10.1016/j.toxicon.2010.06.002. Epub 2010 Jun 9. PubMed PMID: 20538011.
• PubChem Compound: 15646822
• Last Modified: Jan 17 2022